Cas no 84-75-3 (Di-n-hexyl Phthalate)

• Product Name: Di-n-hexyl Phthalate
• CAS No: 84-75-3
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• MDL: MFCD00043720
• CID: 81721
• PubChem ID: 6786
• Update Time: 2025-10-28

Di-n-hexyl Phthalate Chemical and Physical Properties

Names and Identifiers

• Di-n-hexyl phthalate
• Phthalic acid Di-n-hexyl ester
• Dihexyl Phthalate
• DNHP
• dihexyl benzene-1,2-dicarboxylate
• Di-n-hexylphthalate Solution
• 1,2-Benzenedicarboxylic acid 1,2-dihexyl ester
• Phthalic acid dihexyl ester
• 1,2-Benzenedicarboxylic acid, dihexyl ester
• 1,2-benzenedioic acid dihexyl ester
• Jayflex DHP
• NSC 4817
• phthalic acid, dihexyl ester
• 1,2-Benzenedicarboxylic acid, dihexyl ester (9CI)
• Phthalic acid, dihexyl ester (6CI, 7CI, 8CI)
• Bis(n-hexyl) phthalate
• Di-n-hexyl Phthalate

• MDL： MFCD00043720
• Inchi： 1S/C20H30O4/c1-3-5-7-11-15-23-19(21)17-13-9-10-14-18(17)20(22)24-16-12-8-6-4-2/h9-10,13-14H,3-8,11-12,15-16H2,1-2H3
• InChI Key： KCXZNSGUUQJJTR-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(OCCCCCC)=O)=CC=CC=1)OCCCCCC

Computed Properties

• Exact Mass: 334.21400
• Monoisotopic Mass: 334.214409
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless or slightly yellow oily liquid with aromatic smell
• Density: 0.995 g/cm3
• Melting Point: 65 ºC
• Boiling Point: 333°C(lit.)
• Flash Point: 185-187°C/0.5mm
• Refractive Index: n20/D 1.486-1.489
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
• Water Partition Coefficient: Soluble in water (0.24 mg/L).
• PSA: 52.60000
• LogP: 5.16080
• Solubility: Soluble in ethanol and ether, insoluble in water

Di-n-hexyl Phthalate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H316-H360
• Warning Statement： P201-P202-P280-P308+P313-P332+P313-P405-P501
• Hazardous Material transportation number：UN3082
• Hazard Category Code： 36/37/38-62-63
• Safety Instruction： 26-36/37
• RTECS：TI1100000
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Di-n-hexyl Phthalate

Di-n-hexyl Phthalate (CAS No: 84-75-3) - A Comprehensive Overview

Di-n-hexyl phthalate, also known as DnHP, is a widely studied chemical compound with the CAS number 84-75-3. This compound belongs to the phthalate esters family and is commonly used in various industrial applications. Over the years, research has shed light on its properties, applications, and environmental impact. This article delves into the latest findings and provides an in-depth analysis of di-n-hexyl phthalate, ensuring a comprehensive understanding of its role in modern chemistry.

The molecular structure of di-n-hexyl phthalate consists of a phthalic acid backbone with two hexyl groups attached via ester linkages. Its molecular formula is C16H26O4, and it exists as a colorless liquid at room temperature. Recent studies have highlighted its ability to act as a plasticizer in polyvinyl chloride (PVC) materials, enhancing flexibility and durability. This property has made it a valuable component in the manufacturing of flexible plastics used in consumer goods, automotive components, and construction materials.

One of the most significant advancements in the study of di-n-hexyl phthalate involves its environmental behavior. Researchers have investigated its persistence in aquatic environments and its potential to bioaccumulate in marine organisms. Findings suggest that while it can degrade under certain conditions, its presence in water bodies remains a concern due to its widespread use. This has prompted regulatory agencies to impose stricter guidelines on its usage and disposal.

In terms of health effects, recent studies have focused on the potential endocrine-disrupting properties of di-n-hexyl phthalate. Experimental data indicates that exposure to this compound may interfere with hormone regulation, particularly in reproductive systems. These findings have sparked debates among scientists and policymakers regarding the need for tighter regulations to protect human health and ecosystems.

The synthesis of di-n-hexyl phthalate typically involves the esterification of phthalic anhydride with n-hexanol under acidic conditions. Advances in catalytic methods have improved the efficiency of this process, reducing production costs and minimizing byproduct formation. Innovations in green chemistry are also being explored to develop more sustainable synthesis pathways for this compound.

In conclusion, di-n-hexyl phthalate (CAS No: 84-75-3) remains a critical chemical in various industries due to its unique properties and versatility. However, ongoing research underscores the importance of understanding its environmental and health impacts to ensure responsible use. As new findings emerge, it is essential for manufacturers and regulators to stay informed about the latest developments concerning this compound.